Cas no 1178131-55-9 (1-(5-bromothiophen-2-yl)ethyl(cyclopropylmethyl)amine)

• Product Name: 1-(5-bromothiophen-2-yl)ethyl(cyclopropylmethyl)amine
• CAS No: 1178131-55-9
• MF: C₁₀H₁₄BrNS
• MW: 260.193860530853
• CID: 5206205
• PubChem ID: 60999466
• Update Time: 2025-06-13

1-(5-bromothiophen-2-yl)ethyl(cyclopropylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• [1-(5-Bromothiophen-2-yl)ethyl](cyclopropylmethyl)amine
• 2-Thiophenemethanamine, 5-bromo-N-(cyclopropylmethyl)-α-methyl-
• 1-(5-bromothiophen-2-yl)ethyl(cyclopropylmethyl)amine

• Inchi： 1S/C10H14BrNS/c1-7(12-6-8-2-3-8)9-4-5-10(11)13-9/h4-5,7-8,12H,2-3,6H2,1H3
• InChI Key： UJCXVTXPJGDQJX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)NCC2CC2)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• XLogP3: 3.2
• Topological Polar Surface Area: 40.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(5-bromothiophen-2-yl)ethyl(cyclopropylmethyl)amine

Introduction to 1-(5-bromothiophen-2-yl)ethyl(cyclopropylmethyl)amine (CAS No. 1178131-55-9)

1-(5-bromothiophen-2-yl)ethyl(cyclopropylmethyl)amine (CAS No. 1178131-55-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. The compound's structure includes a brominated thiophene ring and an ethyl(cyclopropylmethyl)amine moiety, which contribute to its chemical and biological properties.

The bromothiophene moiety is a key functional group that imparts significant reactivity and stability to the molecule. Thiophenes are heterocyclic compounds that are widely used in the synthesis of pharmaceuticals due to their ability to modulate biological targets. The presence of a bromine atom in the 5-position of the thiophene ring enhances the compound's reactivity and can be utilized in various synthetic transformations, such as cross-coupling reactions, which are crucial for the synthesis of complex molecules.

The ethyl(cyclopropylmethyl)amine moiety is another critical component of the molecule. Amines are essential functional groups in medicinal chemistry due to their ability to form hydrogen bonds and interact with biological targets. The cyclopropylmethyl group adds steric bulk and influences the conformational flexibility of the molecule, which can affect its binding properties and pharmacokinetic behavior. This combination of functional groups makes 1-(5-bromothiophen-2-yl)ethyl(cyclopropylmethyl)amine a valuable starting material for the synthesis of bioactive compounds.

Recent research has highlighted the potential of 1-(5-bromothiophen-2-yl)ethyl(cyclopropylmethyl)amine in various therapeutic areas. For instance, studies have shown that derivatives of this compound exhibit promising activity against specific enzymes and receptors involved in neurological disorders, cancer, and inflammatory diseases. One notable application is in the development of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The unique structure of 1-(5-bromothiophen-2-yl)ethyl(cyclopropylmethyl)amine allows for fine-tuning of its pharmacological properties, making it a promising lead compound for further optimization.

In addition to its potential as a therapeutic agent, 1-(5-bromothiophen-2-yl)ethyl(cyclopropylmethyl)amine has been explored as a building block in the synthesis of more complex molecules. Its reactivity and stability make it suitable for use in multi-step synthetic sequences, where it can be transformed into a wide range of derivatives with diverse biological activities. This versatility has led to its adoption in combinatorial chemistry approaches, where large libraries of compounds can be rapidly synthesized and screened for biological activity.

The synthesis of 1-(5-bromothiophen-2-yl)ethyl(cyclopropylmethyl)amine typically involves several steps, including the formation of the brominated thiophene ring and subsequent functionalization with the ethyl(cyclopropylmethyl)amine moiety. Various synthetic methods have been reported, each with its own advantages and limitations. For example, palladium-catalyzed cross-coupling reactions have been widely used to introduce the bromine atom into the thiophene ring, while nucleophilic substitution reactions are commonly employed to attach the amine group.

From a safety perspective, it is important to handle 1-(5-bromothiophen-2-yl)ethyl(cyclopropylmethyl)amine with care due to its potential reactivity and sensitivity to certain conditions. Proper storage and handling protocols should be followed to ensure its stability and prevent degradation. Additionally, safety data sheets (SDS) should be consulted for detailed information on handling, storage, and disposal procedures.

In conclusion, 1-(5-bromothiophen-2-yl)ethyl(cyclopropylmethyl)amine (CAS No. 1178131-55-9) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable starting material for the synthesis of bioactive compounds and a potential lead compound for drug development. Ongoing research continues to explore its applications and optimize its properties for various therapeutic uses.